Cas no 2411283-56-0 (2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane)

• Product Name: 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane
• CAS No: 2411283-56-0
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• CID: 5838493
• PubChem ID: 165846647
• Update Time: 2025-06-13

2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2411283-56-0
• EN300-7544081
• 2-{[1,1'-biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane
• 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane

• Inchi： 1S/C19H19NO/c21-18(20-13-19(14-20)11-4-12-19)17-9-7-16(8-10-17)15-5-2-1-3-6-15/h1-3,5-10H,4,11-14H2
• InChI Key： UAPARLVCQXUHTD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)N1CC2(C1)CCC2

Computed Properties

• Exact Mass: 277.146664230g/mol
• Monoisotopic Mass: 277.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane

Research Brief on 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane (CAS: 2411283-56-0): Recent Advances and Applications

The compound 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane (CAS: 2411283-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The spirocyclic scaffold of this molecule, combined with the biphenyl moiety, offers a promising framework for targeting various biological pathways, making it a subject of intense investigation.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane with high purity and yield. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to construct the biphenyl segment, while the azaspiro[3.3]heptane core has been synthesized via ring-closing metathesis or intramolecular cyclization strategies. These synthetic routes have been optimized to ensure scalability and reproducibility, which are critical for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane exhibits promising interactions with several protein targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Molecular docking simulations suggest that the compound's rigid spirocyclic structure allows for precise binding to hydrophobic pockets, while the biphenyl group enhances affinity through π-π stacking interactions. These findings position the compound as a potential lead for developing novel therapeutics for conditions such as chronic inflammation and neurodegenerative diseases.

Further pharmacological profiling has revealed favorable pharmacokinetic properties, including moderate bioavailability and metabolic stability, which are essential for advancing the compound to preclinical studies. However, challenges such as solubility and off-target effects remain to be addressed. Ongoing research is focused on structural modifications to optimize these parameters while retaining the compound's bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved therapeutic profiles.

In conclusion, 2-{[1,1'-Biphenyl]-4-carbonyl}-2-azaspiro[3.3]heptane (CAS: 2411283-56-0) represents a promising scaffold in medicinal chemistry, with potential applications across multiple therapeutic areas. Continued research into its synthesis, mechanism of action, and optimization will be crucial for translating these findings into clinically relevant drug candidates. This brief underscores the importance of interdisciplinary collaboration and innovative synthetic strategies in advancing the field of chemical biology.